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Compound of Interest

Compound Name: PSB-0739

Cat. No.: B10772090 Get Quote

Technical Support Center: PSB-0739
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and storage of PSB-0739. Below

you will find troubleshooting guides, frequently asked questions (FAQs), and recommended

protocols to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid PSB-0739?

A1: Solid PSB-0739 should be stored under specific conditions to ensure its long-term stability.

Recommendations from various suppliers are summarized in the table below. For optimal

stability, it is crucial to keep the compound in a tightly sealed container, protected from moisture

and light.

Q2: How should I store solutions of PSB-0739?

A2: Once PSB-0739 is in solution, its stability can be more limited. It is recommended to

prepare stock solutions, aliquot them into single-use volumes, and store them at low

temperatures. Avoid repeated freeze-thaw cycles.

Q3: What solvents are recommended for dissolving PSB-0739?

A3: PSB-0739 is soluble in water and DMSO. The choice of solvent may depend on the

specific requirements of your experiment.
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Q4: I see "Desiccate at RT" as a storage condition. What does this mean?

A4: "Desiccate at RT" means the compound should be stored at room temperature in a

desiccator or a tightly sealed container with a desiccant to protect it from moisture.

Data Summary
Storage Conditions

Form Supplier Temperature Duration
Additional
Notes

Solid R&D Systems
Room

Temperature
- Desiccate

MedchemExpres

s[1]
4°C -

Sealed storage,

away from

moisture

Probechem[2] -20°C 12 Months

4°C 6 Months

MedKoo

Biosciences[3]
0 - 4°C

Short term (days

to weeks)
Dry, dark

-20°C

Long term

(months to

years)

Dry, dark

In Solvent
MedchemExpres

s[1]
-80°C 6 Months

Sealed storage,

away from

moisture

-20°C 1 Month

Sealed storage,

away from

moisture

Probechem[2] -80°C 6 Months

-20°C 6 Months
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Solubility
Solvent Concentration Supplier

Water Soluble to 25 mM R&D Systems, Tocris

H2O
3.33 mg/mL (5.46 mM)

(requires ultrasonic)[1]
MedchemExpress

DMSO 10 mM[2] Probechem

DMSO Soluble[3] MedKoo Biosciences
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Issue Possible Cause Recommended Action

Inconsistent or unexpected

experimental results.

Compound degradation due to

improper storage.

Review the storage conditions

of your solid compound and

stock solutions. Ensure they

align with the

recommendations. Prepare

fresh stock solutions from solid

material if degradation is

suspected.

Inaccurate concentration of

stock solution.

Verify the calculations used for

preparing the stock solution. If

possible, confirm the

concentration using a suitable

analytical method (e.g., UV-Vis

spectroscopy).

Repeated freeze-thaw cycles

of stock solution.

Aliquot stock solutions into

single-use volumes to avoid

multiple freeze-thaw cycles.

Difficulty dissolving the

compound.

Incorrect solvent or insufficient

mixing.

Confirm the recommended

solvent and concentration. Use

of an ultrasonic bath may aid

in dissolution, as suggested for

aqueous solutions[1].

Compound has precipitated

out of solution.

Visually inspect the solution for

any precipitate. If present, try

warming the solution gently or

sonicating to redissolve. If

precipitation persists, a fresh

solution should be prepared.

Visible change in the

appearance of the solid

compound (e.g., color change,

clumping).

Moisture absorption or

degradation.

This may indicate that the

compound has been

compromised. It is

recommended to use a fresh

vial of the compound for your
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experiments to ensure data

integrity.

Experimental Protocols
Protocol for Preparation of a 10 mM Stock Solution in
DMSO

Allow the Vial to Equilibrate: Before opening, let the vial of solid PSB-0739 equilibrate to

room temperature for at least 60 minutes. This prevents condensation of moisture onto the

compound.

Weigh the Compound: Accurately weigh the desired amount of PSB-0739 in a sterile

microcentrifuge tube. The molecular weight of PSB-0739 is approximately 609.54 g/mol .

Add Solvent: Add the calculated volume of high-purity DMSO to achieve a final concentration

of 10 mM.

Dissolve: Vortex the solution until the compound is completely dissolved. Gentle warming or

sonication can be used to aid dissolution if necessary.

Aliquot and Store: Aliquot the stock solution into single-use, tightly sealed vials. Store the

aliquots at -20°C or -80°C for long-term storage.
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Preparation

Storage

Experimental Use

Quality Control

Start: Obtain solid PSB-0739

Prepare Stock Solution (e.g., 10 mM in DMSO)

Store Solid at recommended temperature and conditions

Aliquot into single-use volumes

Store Aliquots at -20°C or -80°C

Thaw a single aliquot

Optional: Analytical check (e.g., HPLC) for stabilityDilute to working concentration

Perform Experiment

Visually inspect for precipitation/color change

Click to download full resolution via product page

Caption: Recommended workflow for handling and using PSB-0739.
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Factors Affecting Stability

Compound Integrity

Experimental Outcomes

Temperature

PSB-0739 Stability

Moisture Light Solvent Freeze-Thaw Cycles

Reliable Data Reproducibility

Click to download full resolution via product page

Caption: Key factors influencing the stability of PSB-0739.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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